Cas no 920277-53-8 (N-[(2S)-1,3-Dihydroxynonan-2-yl]benzamide)

• Product Name: N-[(2S)-1,3-Dihydroxynonan-2-yl]benzamide
• CAS No: 920277-53-8
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 758619
• Update Time: 2023-08-03

N-[(2S)-1,3-Dihydroxynonan-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(1S)-2-hydroxy-1-(hydroxymethyl)octyl]-
• N-[(2S)-1,3-Dihydroxynonan-2-yl]benzamide

• Inchi： 1S/C16H25NO3/c1-2-3-4-8-11-15(19)14(12-18)17-16(20)13-9-6-5-7-10-13/h5-7,9-10,14-15,18-19H,2-4,8,11-12H2,1H3,(H,17,20)/t14-,15?/m0/s1
• InChI Key： WPMXQNFWJCIHFL-MLCCFXAWSA-N
• SMILES： OC([C@H](CO)NC(C1C=CC=CC=1)=O)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 264
• Topological Polar Surface Area: 69.6